Cas no 923236-97-9 (7-propoxy-2H-chromene-3-carbaldehyde)

• Product Name: 7-propoxy-2H-chromene-3-carbaldehyde
• CAS No: 923236-97-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 3109544
• PubChem ID: 16228431
• Update Time: 2025-10-29

7-propoxy-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-propoxy-2H-chromene-3-carbaldehyde
• AKOS009113614
• Z228589034
• G40884
• 873-122-2
• EN300-39671
• 923236-97-9

• Inchi： 1S/C13H14O3/c1-2-5-15-12-4-3-11-6-10(8-14)9-16-13(11)7-12/h3-4,6-8H,2,5,9H2,1H3
• InChI Key： BDIAPSQKXAYRQL-UHFFFAOYSA-N
• SMILES： O1CC(C=O)=CC2C=CC(=CC1=2)OCCC

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 7-propoxy-2H-chromene-3-carbaldehyde

7-Propoxy-2H-Chromene-3-Carbaldehyde: A Comprehensive Overview

7-Propoxy-2H-chromene-3-carbaldehyde (CAS No. 923236-97-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique chromene framework and aldehyde functionality, exhibits a wide range of potential applications. In this article, we delve into the structural properties, synthesis methods, and the latest research findings associated with 7-propoxy-2H-chromene-3-carbaldehyde.

The molecular structure of 7-propoxy-2H-chromene-3-carbaldehyde is defined by a chromene ring system, which consists of a benzopyran skeleton. The chromene moiety is further substituted with a propoxy group at the 7-position and an aldehyde group at the 3-position. This combination of functional groups imparts the compound with distinctive chemical reactivity and biological activity. Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly due to their potential as anti-inflammatory, antioxidant, and anticancer agents.

One of the most notable aspects of 7-propoxy-2H-chromene-3-carbaldehyde is its synthesis. Researchers have developed various methods to synthesize this compound, including condensation reactions and oxidation processes. For instance, one efficient approach involves the oxidation of a suitable chromenol derivative using mild oxidizing agents such as TEMPO (tert-butyl hydroperoxide). This method not only ensures high yield but also preserves the integrity of the chromene framework. The synthesis of 7-propoxy-2H-chromene-3-carbaldehyde has been optimized in recent years, making it more accessible for large-scale production and further research.

The aldehyde group in 7-propoxy-2H-chromene-3-carbaldehyde plays a crucial role in its chemical reactivity. It can undergo various reactions such as condensation, oxidation, and reduction, making it a versatile building block in organic synthesis. For example, the aldehyde group can be converted into an alcohol or an amine through reduction or reductive amination reactions, respectively. These transformations open up new avenues for functionalizing the chromene framework and exploring its applications in drug design.

In terms of biological activity, 7-propoxy-2H-chromene-3-carbaldehyde has shown promising results in recent studies. Researchers have investigated its anti-inflammatory properties using in vitro models such as RAW 264.7 macrophage cells. The compound demonstrated significant inhibition of nitric oxide production, suggesting its potential as an anti-inflammatory agent. Additionally, studies on its antioxidant activity revealed that 7-propoxy-2H-chromene-3-carbaldehyde effectively scavenges free radicals, making it a candidate for use in oxidative stress-related diseases.

The pharmacokinetic profile of 7-propoxy-2H-chromene-3-carbaldehyde is another area that has been extensively studied. Preclinical studies in rodents indicate that the compound exhibits moderate bioavailability and rapid clearance from systemic circulation. These findings suggest that further modifications to improve its pharmacokinetic properties could enhance its therapeutic potential.

Beyond its biological applications, 7-propoxy-2H-chromene-3-carbaldehyde has also found utility in material science. Its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensor development. For instance, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating its potential as a versatile catalyst precursor.

In conclusion, 7-propoxy-2H-chromene-3-carbaldehyde (CAS No. 923236-97-) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, reactivity, and biological activity make it an intriguing subject for further research. As advancements in synthetic methodologies and biological screening continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.